Cas no 1185155-55-8 (5,6-Dimethoxy-1-indanone-13C3)

5,6-Dimethoxy-1-indanone-13C3 is a stable isotope-labeled compound used as an internal standard or reference material in mass spectrometry and NMR-based analytical applications. The incorporation of three carbon-13 (13C) atoms enhances detection sensitivity and accuracy, minimizing interference from unlabeled analytes. Its dimethoxy-substituted indanone structure makes it valuable for studying metabolic pathways, pharmaceutical intermediates, or natural product derivatives. The isotopic purity and well-defined molecular weight facilitate precise quantification in tracer studies or pharmacokinetic research. This compound is particularly useful in LC-MS or GC-MS workflows, where its distinct mass shift ensures reliable differentiation from endogenous molecules. Suitable for research in drug development, metabolomics, and isotopic labeling experiments.

5,6-Dimethoxy-1-indanone-13C3 structure

Product Name:5,6-Dimethoxy-1-indanone-13C3

CAS No:1185155-55-8

MF:C₁₁H₁₂O₃

MW:195.189147949219

CID:5734374

Update Time:2025-10-29

5,6-Dimethoxy-1-indanone-13C3 Chemical and Physical Properties

Names and Identifiers

- 5,6-Dimethoxy-1-indanone-13C3
- Inchi： 1S/C11H12O3/c1-13-10-5-7-3-4-9(12)8(7)6-11(10)14-2/h5-6H,3-4H2,1-2H3/i3+1,4+1,9+1
- InChI Key： IHMQOBPGHZFGLC-KNQIATALSA-N
- SMILES： O=[13C]1C2C=C(C(=CC=2[13CH2][13CH2]1)OC)OC

5,6-Dimethoxy-1-indanone-13C3 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D460678-2.5mg	5,6-Dimethoxy-1-indanone-13C3	1185155-55-8		2.5mg	$173.00	2023-05-18
TRC	D460678-25mg	5,6-Dimethoxy-1-indanone-13C3	1185155-55-8		25mg	$1326.00	2023-05-18

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Additional information on 5,6-Dimethoxy-1-indanone-13C3

5,6-Dimethoxy-1-indanone-13C3: An Overview of a Unique Isotopically Labeled Compound

5,6-Dimethoxy-1-indanone-13C3 (CAS No. 1185155-55-8) is a specialized isotopically labeled compound that has gained significant attention in recent years due to its unique properties and applications in various scientific and pharmaceutical research areas. This compound is a derivative of indanone, a versatile building block in organic synthesis, with the addition of methoxy groups at the 5 and 6 positions and the incorporation of carbon-13 (13C) isotopes. The strategic placement of these isotopes provides valuable insights into the structure and behavior of the molecule, making it an essential tool in advanced research methodologies.

The chemical structure of 5,6-Dimethoxy-1-indanone-13C3 consists of a seven-membered ring with two methoxy groups attached to the 5 and 6 positions, and a carbonyl group at the 1 position. The presence of 13C isotopes at specific carbon atoms allows for precise tracking and analysis using techniques such as nuclear magnetic resonance (NMR) spectroscopy. This makes the compound particularly useful in studies involving metabolic pathways, drug metabolism, and pharmacokinetics.

In the field of medicinal chemistry, 5,6-Dimethoxy-1-indanone-13C3 has been utilized to investigate the mechanisms of action of various bioactive molecules. Recent research has shown that this compound can serve as a model system for understanding the interactions between small molecules and biological targets. For instance, studies have demonstrated its potential as a scaffold for developing new drugs targeting specific enzymes or receptors involved in diseases such as cancer and neurodegenerative disorders.

The isotopic labeling of 5,6-Dimethoxy-1-indanone-13C3 also enhances its utility in mass spectrometry (MS) analysis. The increased mass due to the presence of 13C isotopes allows for clear differentiation between labeled and unlabeled compounds, facilitating accurate quantification and identification in complex biological matrices. This is particularly important in clinical research where precise measurement of drug concentrations is crucial for optimizing treatment regimens.

Beyond its applications in pharmaceutical research, 5,6-Dimethoxy-1-indanone-13C3 has also found use in environmental science. Researchers have employed this compound to study the fate and transport of organic pollutants in aquatic systems. By tracing the movement and transformation of labeled compounds, scientists can gain insights into environmental processes and develop strategies for pollution mitigation.

In summary, 5,6-Dimethoxy-1-indanone-13C3 (CAS No. 1185155-55-8) is a versatile and valuable compound with a wide range of applications in scientific research. Its unique chemical structure and isotopic labeling make it an indispensable tool for advancing our understanding of molecular interactions, metabolic processes, and environmental dynamics. As research continues to evolve, the potential uses of this compound are likely to expand, further solidifying its importance in the scientific community.